Cas no 15224-07-4 (ethyl 2-(prop-2-en-1-yloxy)acetate)

ethyl 2-(prop-2-en-1-yloxy)acetate structure

15224-07-4 structure

Product Name:ethyl 2-(prop-2-en-1-yloxy)acetate

CAS No:15224-07-4

Molecular Formula:C₇H₁₂O₃

Molecular Weight:144.168382644653

CID:136826

PubChem ID:21920893

ethyl 2-(prop-2-en-1-yloxy)acetate Properties

Names and Identifiers

- Aceticacid, 2-(2-propen-1-yloxy)-, ethyl ester
- ETHYL PROPIONYLACETATE
- allyloxy-acetic acid ethyl ester
- Allyloxy-essigsaeure-aethylester
- ethyl 2-allyloxyacetate
- ethyl 3-oxa-5-hexenoate
- Glycolsaeuremethylester-allylaether
- ethyl 2-(prop-2-en-1-yloxy)acetate
- +Expand
- InChIKey： JKVAFPAEVLWZIC-UHFFFAOYSA-N
- Inchi： 1S/C7H12O3/c1-3-5-9-6-7(8)10-4-2/h3H,1,4-6H2,2H3
- SMILES： C(OCC)(=O)COCC=C

Computed Properties

Exact Mass: 144.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 144.078644241g/mol
Heavy Atom Count: 10
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

LogP: 0.91870
PSA: 43.37000

ethyl 2-(prop-2-en-1-yloxy)acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007Z4H-50mg	ETHYLPROPIONYL ACETATE	15224-07-4	95%	50mg	$154.00	2024-06-20
A2B Chem LLC	AD71313-50mg	ETHYLPROPIONYL ACETATE	15224-07-4	93%	50mg	$118.00	2024-04-20
City Chemical	E824-5GM	Ethyl Propionylacetate	15224-07-4	95%	5gm	$57.77	2023-09-19
Enamine	EN300-69996-0.05g	ethyl 2-(prop-2-en-1-yloxy)acetate	15224-07-4	93%	0.05g	$78.0	2023-05-03
TRC	B439955-25mg	ethyl 2-(prop-2-en-1-yloxy)acetate	15224-07-4		25mg	$ 70.00	2022-06-07

ethyl 2-(prop-2-en-1-yloxy)acetate Synthesis

Synthetic Circuit 1

623-73-4

503-30-0

15224-07-4

98240-05-2

96516-90-4

16874-34-3

Reaction Conditions

Reference

: Oxygen ylides - I. Reactions of carbenes with oxetane

Friedrich, Klaus; Jansen, Ulrich; Kirmse, Wolfgang, Tetrahedron Letters, 1985, 26(2), 193-6

ethyl 2-(prop-2-en-1-yloxy)acetate Raw materials

Trimethylene Oxide, 97%

ethyl 2-(prop-2-en-1-yloxy)acetate Preparation Products

ethyl 2-(prop-2-en-1-yloxy)acetate Related Literature

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Richa Goel,Vijay Luxami,Kamaldeep Paul RSC Adv. 2015 5 81608
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3. Stereoselective ketone reduction by a carbonyl reductase from Sporobolomyces salmonicolor. Substrate specificity, enantioselectivity and enzyme-substrate docking studies

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5. A simple synthesis of anthracyclinones from 2-acetylquinizarin

Khairuzzaman B. Mullah,James K. Sutherland J. Chem. Soc. Perkin Trans. 1 1992 1237
6. Iodine-mediated construction of polyfunctionalized arylazopyrazoles from β-ketoesters or 2-arylpyrazol-3-ones and arylhydrazines

Rameshwar Prasad Pandit,Sung Hong Kim,Yong Rok Lee Org. Biomol. Chem. 2016 14 6996
7. A decade update on solvent and catalyst-free neat organic reactions: a step forward towards sustainability

Anirban Sarkar,Sougata Santra,Shrishnu Kumar Kundu,Alakananda Hajra,Grigory V. Zyryanov,Oleg N. Chupakhin,Valery N. Charushin,Adinath Majee Green Chem. 2016 18 4475
8. Sequential condensation/biannulation reactions of β-(2-aminophenyl)-α,β-ynones with 1,3-dicarbonyls

Vincenzo Marsicano,Antonio Arcadi,Marco Chiarini,Giancarlo Fabrizi,Antonella Goggiamani,Antonia Iazzetti Org. Biomol. Chem. 2021 19 5177
9. Efficient synthesis of pyrrolo[1,2-a]quinoxalines catalyzed by a Br?nsted acid through cleavage of C–C bonds

Caixia Xie,Lei Feng,Wanli Li,Xiaojun Ma,Xinkun Ma,Yihan Liu,Chen Ma Org. Biomol. Chem. 2016 14 8529
10. Substrate-controlled selectivity switch in a three-component reaction: sequential synthesis of spiro-oxazolidinedione-cyclopentenones and hydroxy enaminobarbiturates in water

Mohammad Bagher Teimouri,Mahdi Heydari,Kazem Mohammadi RSC Adv. 2020 10 13601

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